N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-nitrobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C21H21ClN4O4S.ClH/c1-14-5-6-17(22)19-18(14)23-21(31-19)25(8-7-24-9-11-30-12-10-24)20(27)15-3-2-4-16(13-15)26(28)29;/h2-6,13H,7-12H2,1H3;1H
• InChI Key: GXPOCKCEEWWQEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-].Cl
• Molecular Formula: C21H22Cl2N4O4S
• Molecular Weight: 497.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives typically involves the formation of an amide bond between a benzoyl group and an amine. For example, paper describes the synthesis of a 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide using NMR, MS, IR, and X-ray diffraction methods. Similarly, paper outlines the preparation of substituted pyrazole derivatives from N-(4-acetylphenyl)-5-chloro-2-methoxybenzamide. These methods could potentially be adapted for the synthesis of the compound , considering the structural similarities.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized by spectroscopic methods and X-ray crystallography. For instance, the crystal structure of the compound in paper adopts a monoclinic space group and is stabilized by pi-pi conjugation and hydrogen bonding interactions. These structural details are crucial for understanding the molecular interactions and stability of similar compounds, including the target compound.

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions, including those that lead to changes in their pharmacological activities. Paper discusses the synthesis of regioisomers of a hypoxia-selective cytotoxin and their cytotoxicity, which involves displacement reactions and the introduction of a bis(2-chloroethyl)amino group. The reactivity of the nitro group in such compounds is also of interest, as seen in paper , where the reduction of nitro groups to amines or hydroxylamines is discussed. These reactions are relevant to the analysis of the chemical behavior of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The electrochemical properties and theoretical calculations, as mentioned in paper , help predict the behavior of these compounds. The antitumor activity and inhibition potency of the compounds, as investigated through assays like the MTT assay, provide insights into their potential therapeutic applications .